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Compound of Interest

Compound Name: 2,4-Dinitrobenzaldehyde

Cat. No.: B114715

Audience: Researchers, Scientists, and Drug Development Professionals Subject: Melting and
Boiling Point of 2,4-Dinitrobenzaldehyde (CAS No. 528-75-6)

This technical guide provides a comprehensive overview of the melting and boiling points of
2,4-Dinitrobenzaldehyde, a key intermediate in various organic syntheses. The document
details its physical properties, standardized experimental protocols for their determination, and
a logical workflow for these procedures.

Physicochemical Data Summary

2,4-Dinitrobenzaldehyde is a solid, crystalline compound, typically appearing as yellow to light
brown crystals.[1][2] Its properties are critical for handling, reaction optimization, and
purification processes. The key physical constants are summarized below.

Table 1: Physical Properties of 2,4-Dinitrobenzaldehyde
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Property Value Notes Source(s)
Molecular Formula C7HaN20s [11121[3]
Molecular Weight 196.12 g/mol [1112][3]
CAS Number 528-75-6 [1112113]
Arange of 66-70°C is
commonly cited.[1][4]
Melting Point 66 - 72 °C [5][6] Other sources [L12141s1en 718l
report values up to
72°C.[1][2][7][8]
At a reduced pressure
of 10 mmHg.[1][4][5]
- ) [7] Some sources
Boiling Point 190 °C ) [L121[41511 7]
provide a range of
190-210°C at 10-20
mmHg.[2]
Yellow to light brown
Appearance [11[2]
crystals
Freely soluble in
ethanol, ether,
N benzene, and glacial
Solubility (11121171

acetic acid. Slightly
soluble in water and

petroleum ether.

Experimental Protocols for Determination

Accurate determination of melting and boiling points is essential for compound identification

and purity assessment.[9] Pure compounds typically exhibit sharp melting points, whereas

impure samples melt over a wider and lower temperature range.[9][10]

The capillary method is a standard and widely adopted technique for determining the melting

point of a solid organic compound.[11]

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dinitrobenzaldehyde
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dinitrobenzaldehyde
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dinitrobenzaldehyde
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/d193607
https://www.chemsynthesis.com/base/chemical-structure-14381.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-2-4-dinitrobenzaldehyde-properties-synthesis-applications-vr
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://prepchem.com/synthesis-of-2-4-dinitrobenzaldehyde/
https://www.tcichemicals.com/IN/en/p/D6153
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://www.sigmaaldrich.com/US/en/product/aldrich/d193607
https://www.chemsynthesis.com/base/chemical-structure-14381.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-2-4-dinitrobenzaldehyde-properties-synthesis-applications-vr
https://prepchem.com/synthesis-of-2-4-dinitrobenzaldehyde/
https://www.tcichemicals.com/IN/en/p/D6153
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/d193607
https://www.chemsynthesis.com/base/chemical-structure-14381.html
https://prepchem.com/synthesis-of-2-4-dinitrobenzaldehyde/
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://www.sigmaaldrich.com/US/en/product/aldrich/d193607
https://www.chemsynthesis.com/base/chemical-structure-14381.html
https://prepchem.com/synthesis-of-2-4-dinitrobenzaldehyde/
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB2245791.htm
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://prepchem.com/synthesis-of-2-4-dinitrobenzaldehyde/
https://www.southalabama.edu/colleges/artsandsci/chemistry/resources/handout-201l-melting-point-a.pdf
https://www.southalabama.edu/colleges/artsandsci/chemistry/resources/handout-201l-melting-point-a.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Apparatus:

¢ Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Thiele tube)
o Glass capillary tubes (sealed at one end)

o Thermometer (calibrated)

e Sample of 2,4-Dinitrobenzaldehyde

e Mortar and pestle or spatula

Procedure:

Sample Preparation: Ensure the 2,4-Dinitrobenzaldehyde sample is completely dry and
finely powdered.[11] Crush a small amount of the crystals into a fine powder.

o Packing the Capillary Tube: Press the open end of a capillary tube into the powdered
sample. Invert the tube and tap it gently on a hard surface to compact the sample into the
sealed end.[12] The packed sample height should be approximately 2-4 mm.[9]

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.[11][12]

o Approximate Determination (Optional but Recommended): If the melting point is unknown,
perform a rapid determination by heating the sample at a fast rate (e.g., 10-20°C per minute)
to find an approximate melting range.[9][12]

e Accurate Determination: Allow the apparatus to cool to at least 10-15°C below the
approximate melting point.[9] Insert a new sample and begin heating at a slow, controlled
rate (approximately 1-2°C per minute).[12]

e Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of melting) and the temperature at which the entire sample becomes a clear
liquid (the completion of melting).[9] This range is the melting point.

Due to the high boiling point of 2,4-Dinitrobenzaldehyde, determination is typically performed
under reduced pressure (vacuum). The following micro-scale method is suitable for determining
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the boiling point of a small liquid sample.

Apparatus:

Small test tube or fusion tube
Capillary tube (sealed at one end)
Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block on a hot plate)[13]
[14]

Rubber band or thread to attach the tube to the thermometer

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into the test
tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.[14]

Apparatus Assembly: Attach the test tube to the thermometer, ensuring the bottom of the test
tube is aligned with the thermometer bulb. Immerse this assembly in the heating bath.

Heating: Begin heating the bath gently.[13] As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.

Reaching the Boiling Point: As the temperature approaches the boiling point, the vapor
pressure of the liquid will equal the surrounding atmospheric pressure, and a rapid,
continuous stream of bubbles will emerge from the capillary tube.[13]

Observation and Recording: Stop heating and allow the apparatus to cool slowly. The stream
of bubbles will slow and then stop. The boiling point is the temperature at which the liquid
just begins to be drawn back into the capillary tube.[13][15] This indicates that the vapor
pressure of the substance is equal to the external pressure.
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Visualization of Experimental Workflow

The logical process for accurately determining the melting point of a compound like 2,4-
Dinitrobenzaldehyde is illustrated below.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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